Cas no 57642-05-4 (1-(1H-Indol-3-Yl)-2-Iodo-Ethanone)

• Product Name: 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone
• CAS No: 57642-05-4
• MF: C₁₀H₈INO
• MW: 285.081094741821
• CID: 1606161
• PubChem ID: 12230070
• Update Time: 2025-08-05

1-(1H-Indol-3-Yl)-2-Iodo-Ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1H-indol-3-yl)-2-iodo-
• 1-(1H-Indol-3-yl)-2-iodoethanone
• WS-01351
• MFCD22626794
• 57642-05-4
• 1-(1h-indol-3-yl)-2-iodo-1-ethanone
• AM805156
• 1-(1H-indol-3-yl)-2-iodoethan-1-one
• 1-(1H-Indol-3-yl)-2-iodo-ethanone
• 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone

• MDL： MFCD22626794
• Inchi： 1S/C10H8INO/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H,5H2
• InChI Key： AABAZUKHVXELTG-UHFFFAOYSA-N
• SMILES： ICC(C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 284.96464
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone

1-(1H-Indol-3-Yl)-2-Iodo-Ethanone: A Comprehensive Overview

The compound 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone, also known by its CAS number 57642-05-4, is a fascinating molecule with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structure and versatile properties, making it a subject of extensive research in recent years. In this article, we will delve into the structural characteristics, synthesis methods, and the latest advancements in its applications.

The molecular structure of 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone consists of an indole ring fused with a pyrrole ring, which is further substituted with an iodo group at the second position of the ethanone moiety. This configuration imparts the compound with unique electronic properties, making it highly reactive in various chemical reactions. The indole moiety is known for its aromaticity and ability to participate in hydrogen bonding, which enhances its compatibility with biological systems.

Recent studies have highlighted the potential of 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone in drug discovery. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of anticancer agents. The iodo group at the ethanone position facilitates nucleophilic substitutions, enabling the creation of diverse derivatives with varying pharmacological profiles. These derivatives have shown promising results in preclinical trials, indicating their potential as therapeutic agents.

In addition to its role in drug discovery, 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone has found applications in organic synthesis as a key intermediate. Its ability to undergo various transformations, such as alkylation and acylation, makes it an invaluable reagent in constructing complex molecular frameworks. Recent advancements in catalytic methodologies have further enhanced its utility, enabling more efficient and selective syntheses.

The synthesis of 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of indole derivatives with appropriate electrophiles under acidic or basic conditions. The introduction of the iodo group is often achieved through iodination reactions, which can be challenging due to the sensitivity of the indole ring to harsh reaction conditions.

Despite its numerous advantages, the handling and storage of 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone require careful consideration due to its sensitivity to light and moisture. Researchers have developed innovative strategies to overcome these challenges, including the use of inert atmospheres and protective coatings during synthesis and storage.

In conclusion, 1-(1H-Indol-3-Yl)-2-Iodo-Ethanone, with its CAS number 57642-05-4, stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across various scientific disciplines. As research progresses, we can expect even more groundbreaking applications for this remarkable compound.